3-(acetylamino)-N-(2,5-dichlorophenyl)-4-methoxybenzamide
Overview
Description
3-(acetylamino)-N-(2,5-dichlorophenyl)-4-methoxybenzamide, also known as ADMA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzamides and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 3-(acetylamino)-N-(2,5-dichlorophenyl)-4-methoxybenzamide is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of enzymes involved in the regulation of cell growth and survival. This compound has also been found to modulate various signaling pathways involved in cancer and neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. This compound has been shown to inhibit the activity of histone deacetylases, enzymes that regulate gene expression. This compound has also been found to inhibit the activity of topoisomerases, enzymes that are involved in DNA replication and repair.
In addition, this compound has been found to modulate the activity of various signaling pathways, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. These pathways are involved in the regulation of cell growth, survival, and inflammation.
Advantages and Limitations for Lab Experiments
3-(acetylamino)-N-(2,5-dichlorophenyl)-4-methoxybenzamide has several advantages for lab experiments. This compound is stable and can be easily synthesized in large quantities. This compound is also highly soluble in organic solvents, which makes it easy to dissolve in experimental solutions.
However, this compound has some limitations for lab experiments. This compound has low water solubility, which can limit its use in aqueous solutions. In addition, this compound can be toxic at high concentrations, which can limit its use in cell-based assays.
Future Directions
There are several future directions for the study of 3-(acetylamino)-N-(2,5-dichlorophenyl)-4-methoxybenzamide. One direction is to explore the potential applications of this compound in other scientific research fields, such as cardiovascular disease and diabetes. Another direction is to elucidate the mechanism of action of this compound and to identify its molecular targets.
In addition, future studies could focus on the development of novel derivatives of this compound with improved pharmacological properties. These derivatives could be used to study the structure-activity relationship of this compound and to identify more potent and selective compounds.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various scientific research fields. This compound has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action. This compound has several advantages for lab experiments, but also has some limitations. Future studies could focus on exploring the potential applications of this compound in other scientific research fields and on the development of novel derivatives with improved pharmacological properties.
Scientific Research Applications
3-(acetylamino)-N-(2,5-dichlorophenyl)-4-methoxybenzamide has been found to have potential applications in various scientific research fields. One of the main applications of this compound is in the study of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
This compound has also been studied for its potential applications in neurological disorders. This compound has been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.
properties
IUPAC Name |
3-acetamido-N-(2,5-dichlorophenyl)-4-methoxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2N2O3/c1-9(21)19-14-7-10(3-6-15(14)23-2)16(22)20-13-8-11(17)4-5-12(13)18/h3-8H,1-2H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPZRKNWSKYNHPO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CC(=C1)C(=O)NC2=C(C=CC(=C2)Cl)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.